molecular formula C8H15NO2 B15347721 3-Amino-4,4,5,5-tetramethyloxolan-2-one CAS No. 747359-10-0

3-Amino-4,4,5,5-tetramethyloxolan-2-one

Cat. No.: B15347721
CAS No.: 747359-10-0
M. Wt: 157.21 g/mol
InChI Key: VERUMVAIZSWZEL-UHFFFAOYSA-N
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Description

3-Amino-4,4,5,5-tetramethyloxolan-2-one is a bicyclic oxolane derivative featuring a lactone ring (oxolan-2-one) substituted with an amino group at the 3-position and four methyl groups at the 4,4,5,5-positions. This compound is of interest in medicinal and synthetic chemistry due to its rigid, sterically hindered structure, which may influence reactivity, solubility, and biological activity.

Properties

CAS No.

747359-10-0

Molecular Formula

C8H15NO2

Molecular Weight

157.21 g/mol

IUPAC Name

3-amino-4,4,5,5-tetramethyloxolan-2-one

InChI

InChI=1S/C8H15NO2/c1-7(2)5(9)6(10)11-8(7,3)4/h5H,9H2,1-4H3

InChI Key

VERUMVAIZSWZEL-UHFFFAOYSA-N

Canonical SMILES

CC1(C(C(=O)OC1(C)C)N)C

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

3-Amino-5,5-dimethyloxolan-2-one hydrochloride (CID 204142)

  • Molecular Formula: C₆H₁₁NO₂ (vs. C₈H₁₅NO₂ for the tetramethyl analog)
  • Structural Differences : The dimethyl variant lacks methyl groups at the 4-position, reducing steric hindrance compared to the tetramethyl compound.
  • Key Properties :
    • The hydrochloride salt form enhances solubility in polar solvents .
    • SMILES: CC1(CC(C(=O)O1)N)C highlights the absence of 4-methyl groups .
  • Applications : Used in studies requiring controlled steric environments or as intermediates in peptide mimetics.

(S)-3-Amino-4,4-dihalocyclopent-1-enecarboxylic Acid

  • Structural Features: A cyclopentene ring with dihalo (Cl/Br) substituents and an amino-carboxylic acid group.
  • Key Differences: The presence of a conjugated double bond and carboxylic acid group distinguishes it from the lactone-based oxolanone.

3-{[(3,5-Dichloro-2-hydroxyphenyl)methyl]amino}oxolan-2-one

  • Molecular Formula: C₁₁H₁₁Cl₂NO₃ (vs. C₈H₁₅NO₂ for the tetramethyl compound).
  • Applications : Likely explored for antimicrobial or anticancer activity due to halogenated aromatic motifs .

Table 1: Comparative Analysis of Key Compounds

Compound Molecular Formula Key Substituents Potential Applications
3-Amino-4,4,5,5-tetramethyloxolan-2-one C₈H₁₅NO₂ 4,4,5,5-tetramethyl, 3-amino Medicinal chemistry intermediates
3-Amino-5,5-dimethyloxolan-2-one HCl C₆H₁₁NO₂ 5,5-dimethyl, 3-amino Peptide mimetics, solubility studies
(S)-3-Amino-4,4-dihalocyclopentene acid C₆H₇X₂NO₂ (X=Cl/Br) Dihalo, carboxylic acid Enzyme inhibition
Dichloro-hydroxyphenyl oxolanone C₁₁H₁₁Cl₂NO₃ Aryl-chloro, hydroxy Antimicrobial agents

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